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Compound of Interest

Compound Name: Mitoquinol

Cat. No.: B050710 Get Quote

An In-depth Technical Guide to Mitoquinol Mesylate: Chemical Structure and Synthesis

Introduction
Mitoquinol mesylate, often referred to as MitoQ, is a synthetically developed antioxidant

designed to target mitochondria, the primary sites of reactive oxygen species (ROS) production

within cells.[1][2] Developed in the late 1990s in New Zealand, it is an analogue of the

endogenous antioxidant Coenzyme Q10.[3] Its unique chemical structure facilitates significant

accumulation within the mitochondrial matrix, allowing it to exert potent antioxidant effects at

the source of oxidative stress.[4] This targeted delivery enhances its therapeutic potential for a

range of conditions associated with mitochondrial dysfunction and oxidative damage, including

neurodegenerative diseases, cardiovascular conditions, and metabolic disorders.[5][6] This

guide provides a detailed overview of the chemical properties, synthesis, and mechanism of

action of Mitoquinol mesylate for researchers and drug development professionals.

Chemical Structure and Properties
Mitoquinol mesylate is composed of a ubiquinone moiety, which is the active antioxidant

component of Coenzyme Q10, linked to a lipophilic triphenylphosphonium (TPP) cation via a

ten-carbon alkyl chain.[4][5] The positive charge of the TPP cation is neutralized by a mesylate

anion, forming a salt.[5] This structure is crucial for its biological activity, as the TPP cation

facilitates its accumulation within the negatively charged mitochondrial matrix.[4]
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MitoQ exists in two forms: the oxidized ubiquinone form (Mitoquinone) and the reduced

ubiquinol form (Mitoquinol), which is the active antioxidant.[5]

Table 1: Chemical Properties of Mitoquinol Mesylate

Property Value Reference

IUPAC Name

(10-(4,5-dimethoxy-2-methyl-

3,6-dioxocyclohexa-1,4-dien-1-

yl)decyl)triphenylphosphonium

methanesulfonate

[3][5]

CAS Number 845959-50-4 [3][5]

Chemical Formula C38H47O7PS [3][5]

Molecular Weight 678.82 g/mol [3][5]

Exact Mass 583.2972 [5]

Appearance Orange foam [7]

Synthesis of Mitoquinol Mesylate
The synthesis of Mitoquinol mesylate is typically achieved starting from the commercially

available compound Idebenone. The process involves the conversion of Idebenone to a

mesylate derivative, followed by reduction to mitoquinol and subsequent oxidation to yield the

final product, mitoquinone mesylate.
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Synthesis Workflow of Mitoquinol Mesylate

Idebenone (1)

Idebenone Mesylate (2)

Methanesulfonyl chloride,
Triethylamine, DCM

Mitoquinol Intermediate (4)

Reduction Step

Mitoquinone Mesylate (5)

Oxidation (Air bubbling in ethanol)
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Mechanism of Action of Mitoquinol Mesylate
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MitoQ and the Nrf2-ARE Signaling Pathway
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MitoQ and the NLRP3 Inflammasome Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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